2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide

• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol
• IUPAC Name: N-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C22H19ClN2O3/c23-17-6-12-20(13-7-17)28-15-22(27)25-19-10-8-18(9-11-19)24-21(26)14-16-4-2-1-3-5-16/h1-13H,14-15H2,(H,24,26)(H,25,27)
• InChI Key: JOSKBDVPLMVXHZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl

Description

2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide, also known as CPAA, is a chemical compound that has been widely studied for its potential use in scientific research. It is a member of the class of phenylacetamides and has been shown to have a number of interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide is not well understood, but it is believed to act by binding to specific proteins or enzymes in the body and altering their activity. It has been shown to have a number of interesting biochemical and physiological effects, including the ability to modulate the activity of certain ion channels and receptors.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide has been shown to have a number of interesting biochemical and physiological effects, including the ability to modulate the activity of certain ion channels and receptors. It has also been shown to have anti-inflammatory and analgesic properties, making it a potentially useful tool for studying the underlying mechanisms of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide is its ability to selectively target specific proteins or enzymes, making it a useful tool for investigating the role of these molecules in various biological processes. However, one limitation is that it can be difficult to obtain in large quantities, making it more expensive than other research tools.

Future Directions

There are a number of future directions for research on 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide, including investigating its potential use as a therapeutic agent for treating a variety of diseases and conditions. It may also be useful for studying the underlying mechanisms of pain and inflammation, and for developing new drugs that target specific proteins or enzymes. Additionally, further research is needed to better understand the mechanism of action of 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide can be achieved through a number of different methods, but the most common approach involves the reaction of 4-chlorophenol with 4-aminobenzophenone in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then reacted with N-phenylacetyl-4-aminophenol in the presence of acetic anhydride and a catalyst such as pyridine to yield 2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide.

Scientific Research Applications

2-(4-chlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of specific proteins and enzymes in various biological processes. It has also been used as a probe for studying the binding interactions between proteins and small molecules.